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Compound of Interest

Compound Name: 4-O-Methyldebenzoylpaeoniflorin

Cat. No.: B15593160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide summarizes the currently available scientific research on 4-O-
Methyldebenzoylpaeoniflorin. It is intended for informational purposes for a scientific

audience and is not a substitute for professional medical advice. The body of research on this

specific compound is limited; much of the related literature focuses on its parent compound,

paeoniflorin.

Introduction
4-O-Methyldebenzoylpaeoniflorin, also referred to in some literature as 4-O-

methylbenzoylpaeoniflorin (MBPF), is a monoterpenoid glycoside derived from the root of

Paeonia lactiflora (white peony). It is structurally related to paeoniflorin, a well-studied

component of traditional Chinese medicine with a wide range of pharmacological activities,

including neuroprotective, anti-inflammatory, and immunomodulatory effects.[1][2][3][4][5] This

guide provides a comprehensive review of the existing research on 4-O-
Methyldebenzoylpaeoniflorin, with a focus on its anti-inflammatory properties and the

associated mechanisms of action.

Anti-inflammatory Effects
The primary area of research for 4-O-Methyldebenzoylpaeoniflorin has been its anti-

inflammatory activity. In vitro studies have demonstrated its potential to modulate key

inflammatory pathways.
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Quantitative Data on Anti-inflammatory Activity
A key study investigated the effects of 4-O-methylbenzoylpaeoniflorin (MBPF) on

lipopolysaccharide (LPS)-induced inflammation in RAW 264.7 macrophage cells. The following

table summarizes the quantitative findings from this research.

Biomarker
Treatment
Concentration of
MBPF (µM)

Result Reference

Nitric Oxide (NO)

Production
11, 33, 100

Dose-dependent

inhibition of LPS-

induced NO

production.

[6]

Interleukin-6 (IL-6)

Production
11, 33, 100

Significant, dose-

dependent reduction

in LPS-induced IL-6

levels.

[1]

Tumor Necrosis

Factor-alpha (TNF-α)

Production

11, 33, 100

Dose-dependent

decrease in LPS-

induced TNF-α

production.

[1]

Inducible Nitric Oxide

Synthase (iNOS)

mRNA expression

11, 33, 100

Dose-dependent

downregulation of

LPS-induced iNOS

mRNA.

[6]

Inducible Nitric Oxide

Synthase (iNOS)

protein expression

11, 33, 100

Dose-dependent

inhibition of LPS-

induced iNOS protein

expression.

[6]

Mechanism of Action: Signaling Pathways
Research indicates that 4-O-Methyldebenzoylpaeoniflorin exerts its anti-inflammatory effects

by modulating several key signaling pathways.
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The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial regulator of inflammation.

4-O-methylbenzoylpaeoniflorin has been shown to inhibit the phosphorylation of key proteins in

this pathway in LPS-stimulated RAW 264.7 cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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